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Compound of Interest

Compound Name: 1,2-Bis(2-cyanoethoxy)ethane

Cat. No.: B1360052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 1,2-
Bis(2-cyanoethoxy)ethane, a dinitrile compound with potential applications in various

scientific fields. This document summarizes key quantitative data, outlines a representative

experimental protocol for its synthesis, and presents a logical workflow for its preparation.

Physicochemical Properties
1,2-Bis(2-cyanoethoxy)ethane, also known as 3,3'-(Ethylenedioxy)dipropionitrile or Ethylene

Glycol Bis(2-cyanoethyl) Ether, is a chemical compound with the molecular formula

C8H12N2O2. The available data on its physicochemical properties are summarized in the table

below. It is important to note that there are some discrepancies in the reported physical state at

room temperature, with some sources describing it as a white to off-white crystalline powder

and others as a colorless to light yellow or orange clear liquid.[1][2]
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Property Value Source(s)

Molecular Formula C8H12N2O2 [3]

Molecular Weight 168.19 g/mol 168.20 g/mol [1][3]

Boiling Point
358.5 °C at 760 mmHg 165 °C

at 5 mmHg
[3] [4]

Density
1.05 g/cm³ 1.07 g/cm³ (at

20°C)
[3] [4]

Flash Point 154 °C [3]

Physical State at 20°C

White crystal or Colorless to

Light yellow to Light orange

clear liquid

[1]

Solubility

Reported to be soluble in

water.[2] Quantitative data is

not readily available.

[2]

Melting Point
Not available in the cited

literature.

Experimental Protocols
While a specific, detailed experimental protocol for the determination of each physicochemical

property of pure 1,2-Bis(2-cyanoethoxy)ethane is not readily available in the public domain, a

representative synthesis protocol for a mixture containing this compound is described. This

process, known as cyanoethylation, provides insight into its formation.

Synthesis of a Mixture Containing bis(2-
cyanoethoxy)ethane
This protocol describes the preparation of a mixture containing bis(2-cyanoethoxy)ethane

through the cyanoethylation of ethylene glycol.[5]

Materials:
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Ethylene glycol

Anhydrous lithium hydroxide

Acrylonitrile

Anhydrous dimethylamine

Procedure:

Reaction Setup: A 1-liter, 3-necked round-bottomed flask is equipped with a thermometer, a

pressure-equalizing dropping funnel, a reflux condenser, and a magnetic stir bar.

Initial Mixture: 186 g (3.0 moles) of ethylene glycol and 1 g of anhydrous lithium hydroxide

are placed in the flask.

Heating: The solution is warmed to 50°C with agitation.

Addition of Acrylonitrile: 397.5 g (7.5 moles) of acrylonitrile are added dropwise over a period

of 90 minutes, while maintaining the temperature of the reaction mixture between 50 and

60°C.

Reaction Completion: After the addition of acrylonitrile is complete, the reaction mixture is

stirred for an additional 90 minutes at 50°C to ensure the cyanoethylation is complete.

Cooling and Transfer: The reaction mixture is then cooled and transferred to a 1-liter stirred

autoclave.

Removal of Excess Acrylonitrile: To convert any residual acrylonitrile, the contents of the

autoclave are stirred at 25°C, and 67.5 g (1.5 moles) of anhydrous dimethylamine are

admitted over a 20-minute period. The temperature is maintained at 25°C using internal

cooling coils.

Final Stirring: The reaction mixture is stirred for an additional 30 minutes.

Product Analysis: The final crude product mixture can be analyzed by gas chromatography

(GC) and nuclear magnetic resonance (NMR) to determine its composition. In a reported
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instance of this procedure, the mixture was found to contain 77.4 wt% of bis(2-

cyanoethoxy)ethane.[5]

Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of a mixture containing

1,2-Bis(2-cyanoethoxy)ethane as described in the experimental protocol.
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Synthesis of 1,2-Bis(2-cyanoethoxy)ethane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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